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Compound of Interest

4-Chloro-3-
Compound Name:
(trifluoromethyl)benzonitrile

Cat. No.: B167759

An In-depth Technical Guide to 2-Chloro-5-cyanobenzotrifluoride: A Keystone Intermediate in
Modern Synthesis

Executive Summary

2-Chloro-5-cyanobenzotrifluoride, also known as 2-Chloro-5-(trifluoromethyl)benzonitrile, is a
highly functionalized aromatic compound that has emerged as a critical building block in the
synthesis of complex organic molecules. Its unique substitution pattern—featuring a
trifluoromethyl group, a nitrile group, and a chlorine atom—provides a versatile platform for a
wide range of chemical transformations. This guide, intended for researchers, chemists, and
drug development professionals, offers a comprehensive overview of its chemical structure,
physicochemical properties, synthesis, reactivity, and applications, with a particular focus on its
pivotal role in the development of pharmaceutical and agrochemical agents. The strategic
placement of electron-withdrawing groups and a reactive chlorine atom makes this intermediate
invaluable for constructing molecules with enhanced biological activity, metabolic stability, and
desired pharmacokinetic profiles.

Molecular Identity and Physicochemical Profile

The precise arrangement of functional groups on the benzene ring dictates the chemical
behavior and synthetic utility of 2-Chloro-5-cyanobenzotrifluoride.

Chemical Structure
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The structure consists of a benzene ring substituted at position 1 with a trifluoromethyl group (-

CF3), at position 2 with a chlorine atom (-Cl), and at position 5 with a cyano (nitrile) group (-
CN).

Step 1: Diazotization
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Step 2: Cyanation (Sandmeyer)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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